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Compound of Interest

Compound Name: Vinylcyclohexane

Cat. No.: B147605

Vinylcyclohexane: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of vinylcyclohexane, a versatile cyclic
olefin with significant applications in polymer chemistry and organic synthesis. This document
outlines its chemical and physical properties, provides detailed experimental protocols for its
synthesis and analysis, and illustrates key reaction pathways.

Core Chemical and Physical Properties

Vinylcyclohexane, also known as cyclohexylethylene, is a colorless liquid with the chemical
formula CsHia and a CAS number of 695-12-5.[1] Its structure consists of a vinyl group
attached to a cyclohexane ring.
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Identifier Value
CAS Number 695-12-5[1]
Molecular Formula CsHa4[1]

Molecular Weight 110.20 g/mol [1][2]

IUPAC Name Ethenylcyclohexane[3]

Synonyms Cyclohexylethylene, Cyclohexane, ethenyl-[4][5]

nChi InChl=1S/C8H14/c1-2-8-6-4-3-5-7-8/h2,8H,1,3-
7H2[4]

InChlKey LDLDYFCCDKENPD-UHFFFAQY SA-N[4][5]

SMILES C=CC1CcCcCcCcC1[4][5]

Physical and Chemical Properties

Property Value

Appearance Colorless liquid[4][6][7]

Odor Distinctive, mild, sweet odor[4][6]
Boiling Point 128 °C (lit.)

Density 0.805 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.446 (lit.)

Flash Point

21 °C (69.8 °F) - closed cup

Autoignition Temperature

517 °F (269.4 °C)[8]

Solubility

Insoluble in water; soluble in organic solvents[4]

[7]

Vapor Pressure

15 mm Hg at 25 °CJ[9]

Flammability Limits in Air

1.0 - 5.9%][8]
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Synthesis of Vinylcyclohexane: Experimental
Protocols

Two primary methods for the synthesis of vinylcyclohexane are detailed below.

Synthesis from Cyclohexyl Ketone

This two-step method involves the formation of a hydrazone intermediate followed by an
elimination reaction.[10][11]

Experimental Protocol:

Step 1: Formation of 1-acetylcyclohexane-2,4,6-triisopropylbenzenesulfonyl hydrazone

Into a reaction flask, charge 25.2g of cyclohexyl ketone (0.2mol), 200mL of methanol, and
11.8g of pinacol (0.1mol).[10]

e At 30-35 °C, add a mixed solution of 59.79g of 2,4,6-triisopropylbenzenesulfonylhydrazine
(0.2mol) and methanol (100mL) dropwise.[10]

 After the addition is complete, raise the temperature and carry out a reflux reaction for 1
hour.[10]

e Cool the reaction mixture to 0 °C and filter to collect the solid product.[10]

o Elute the filter cake with ethanol and n-heptane, and dry to obtain 1-acetylcyclohexane-2,4,6-
triisopropylbenzenesulfonyl hydrazone.[11]

Step 2: Elimination to form Vinylcyclohexane

» Under a nitrogen atmosphere, add 40.7g of the hydrazone intermediate (0.10 mol) and
300mL of tetrahydrofuran to a reaction flask and stir until uniform.[11]

e Cool the mixture to 0 °C and add 4.0g of 60% sodium hydride (0.10 mol) in portions. Stir at a
constant temperature for 30 minutes.[11]

e Add 15mL of sulfolane and 0.5g of 2,6-di-tert-butyl-4-methylphenol.[11]
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» Raise the temperature to 40-50 °C and react for 3 hours.[11]
e Quench the reaction by adding 4mL of anhydrous methanol.[11]

« Distill off the solvent under normal pressure and continue with fractional distillation to obtain
colorless, transparent liquid vinylcyclohexane. A polymerization inhibitor should be added
during distillation.[10][11]

Synthesis by Dehydration of 1-Cyclohexylethanol

This method involves the catalytic dehydration of 1-cyclohexylethanol.

Experimental Protocol:

Pack a tubular reactor (4.1 cm? sectional area) with 41 grams of a zirconium oxide catalyst
(packed length: 10 cm).[12]

Feed the 1-cyclohexylethanol (with hydrogenation catalyst removed) into the reactor at a rate
of 320 g/hour .[12]

Adjust the temperature of the zirconium oxide catalyst layer to 376-398 °C.[12]

The product stream at the reactor outlet will contain vinylcyclohexane.[12]

Key Chemical Reactions of Vinylcyclohexane

Vinylcyclohexane undergoes typical alkene reactions, including addition reactions with
various reagents.

Electrophilic Addition Reactions

e Reaction with HBr: Vinylcyclohexane reacts with HBr via electrophilic addition with a
carbocation rearrangement to yield 1-bromo-1-ethylcyclohexane.[13] The initial protonation
of the vinyl group forms a secondary carbocation, which then undergoes a hydride shift to
form a more stable tertiary carbocation before the bromide ion attacks.[13]

o Acid-Catalyzed Hydration: In the presence of H2SO4 and Hz0, vinylcyclohexane undergoes
Markovnikov hydration to produce an alcohol where the hydroxyl group is attached to the
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more substituted carbon.[4]

o Oxymercuration-Demercuration: This reaction, using Hg(OAc)z and Hz20 followed by NaBHa4,
also results in the Markovnikov addition of water across the double bond to form an alcohol.
[4][14]

o Hydroboration-Oxidation: The reaction with BHs in THF, followed by NaOH, Hz20, and Hz202,
leads to the anti-Markovnikov addition of water, yielding an alcohol with the hydroxyl group
on the less substituted carbon.[4]

Analytical Methods

High-performance liquid chromatography (HPLC) can be used for the analysis of
vinylcyclohexane.

HPLC Protocol:
e Column: Newcrom R1 reverse-phase (RP) column.[15]
» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[15]

¢ Note: For Mass Spectrometry (MS) compatible applications, formic acid should be used in
place of phosphoric acid.[15] This method is scalable for preparative separation and suitable
for pharmacokinetic studies.[15]

Applications

The primary application of vinylcyclohexane is as a monomer in the polymer industry.[6][7] It
is used in the production of polymers and copolymers with specific desirable properties.[4][7]
There is also interest in its use in the medical and pharmaceutical sectors, particularly as a raw
material in chemical manufacturing.[16] Furthermore, polymers based on vinylcyclohexane
are being explored for optical materials, such as substrates for optical data storage media.[17]

Safety and Handling

Vinylcyclohexane is a highly flammable liquid and vapor.[3][5] It is crucial to handle it in a well-
ventilated area and keep it away from heat, sparks, open flames, and other ignition sources.[1]
[5] Use non-sparking tools and take precautionary measures against static discharge.[1][5]
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[5]
o Skin Protection: Wear protective gloves and fire/flame-resistant, impervious clothing.[5]

» Respiratory Protection: In case of exceeded exposure limits or irritation, use a full-face

respirator.[5]

Always wash hands thoroughly after handling and launder work clothes separately.[1]

Visualized Workflows and Pathways
Synthesis of Vinylcyclohexane from Cyclohexyl Ketone
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Synthesis of Vinylcyclohexane from Cyclohexyl Ketone

Cyclohexyl Ketone 2,4,6-triisopropylbenzenesulfonylhydrazine Sodium Hydride

+ B, Methanol, Pinacol, Reflux

A4

1-acetylcyclohexane-2,4,6-triisopropylbenzenesulfonyl hydrazone|

+ D, THF, Sulfolane
\ 4

Vinylcyclohexane
Reactions of Vinylcyclohexane
Vinylcyclohexane
1. Hg(OAc)2, Hz20 1. BHs, THF
A/B’< 2. NaBHs * H2S0s, H:O 2. NaOH, H:0, H:02
1-bromo-1-ethylcyclohexane 1-cyclohexylethanol (Markovnikov) 2-cyclohexylethan-1-ol (Anti-Markovnikov)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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